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Compound of Interest

Compound Name: DMX-129

Cat. No.: B12405867

For Researchers, Scientists, and Drug Development Professionals

Introduction

DMX-129 is a potent and selective small molecule inhibitor of IkB kinase € (IKKg) and TANK-
binding kinase 1 (TBK1).[1] These non-canonical IkB kinases are pivotal regulators of innate
immune signaling pathways, particularly those leading to the production of type I interferons.
Their involvement in a range of cellular activities, including inflammation, autophagy, and
oncogenesis, establishes them as significant targets for therapeutic development. This
technical guide offers a thorough overview of the known physicochemical characteristics of
DMX-129, detailed experimental procedures for its analysis, and a visual depiction of its
associated signaling pathways.

Physicochemical Properties

The table below summarizes the available physicochemical data for DMX-129. It is important to
note that while fundamental properties have been documented, experimental data for
characteristics such as melting point, pKa, and specific solubility are not readily available in
public literature.

Table 1: Physicochemical Properties of DMX-129
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Property Value Source
IUPAC Name Not available in search results

Synonyms Not available in search results

CAS Number 1623123-95-4 [11[2]
Molecular Formula C19H17FNs [1]
Molecular Weight 376.39 g/mol [1]
Appearance Solid (assumed)

Melting Point Not available in search results

Solubility Soluble in DMSO [1]

Water solubility not specified

Ethanol solubility not specified

pKa Not available in search results
ICso (IKKE) <30 nM [1]
ICso (TBK1) <30 nM [1]

Signaling Pathways

DMX-129 exerts its effects by targeting IKKe and TBK1, which are central kinases in the

signaling cascades initiated by pathogen-associated molecular patterns (PAMPSs), such as viral

or bacterial nucleic acids. These pathways result in the activation of key transcription factors,

including Interferon Regulatory Factor 3 (IRF3) and NF-kB, which in turn drive the expression

of type | interferons and other inflammatory cytokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of DMX-129]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405867#physicochemical-properties-of-dmx-129]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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